Cas no 1210682-18-0 (5-chloro-2-(4-methylpiperazin-1-yl)aniline dihydrochloride)

5-Chloro-2-(4-methylpiperazin-1-yl)aniline dihydrochloride is a chemically synthesized intermediate with applications in pharmaceutical research and organic synthesis. Its key advantages include high purity and stability, making it suitable for use in the development of active pharmaceutical ingredients (APIs) and complex molecular structures. The dihydrochloride salt form enhances solubility in aqueous systems, facilitating its use in various reaction conditions. The presence of both chloro and methylpiperazine substituents on the aniline backbone provides a versatile scaffold for further functionalization. This compound is particularly valuable in medicinal chemistry for the design of biologically active molecules, owing to its well-defined reactivity and compatibility with standard synthetic protocols.

5-chloro-2-(4-methylpiperazin-1-yl)aniline dihydrochloride structure

1210682-18-0 structure

Product Name:5-chloro-2-(4-methylpiperazin-1-yl)aniline dihydrochloride

CAS No:1210682-18-0

MF:C₁₁H₁₇Cl₂N₃

MW:262.178780317307

CID:4577861

Update Time:2025-10-12

5-chloro-2-(4-methylpiperazin-1-yl)aniline dihydrochloride Chemical and Physical Properties

Names and Identifiers

- 5-Chloro-2-(4-methylpiperazin-1-yl)aniline Dihydrochloride
- 5-chloro-2-(4-methylpiperazin-1-yl)aniline dihydrochloride
- Inchi： 1S/C11H16ClN3.ClH/c1-14-4-6-15(7-5-14)11-3-2-9(12)8-10(11)13;/h2-3,8H,4-7,13H2,1H3;1H
- InChI Key： RDCMJKGSFJQPPE-UHFFFAOYSA-N
- SMILES： NC1C=C(Cl)C=CC=1N1CCN(C)CC1.Cl

5-chloro-2-(4-methylpiperazin-1-yl)aniline dihydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM476038-250mg	5-chloro-2-(4-methylpiperazin-1-yl)aniline dihydrochloride	1210682-18-0	95%+	250mg	$140	2022-09-04
Chemenu	CM476038-500mg	5-chloro-2-(4-methylpiperazin-1-yl)aniline dihydrochloride	1210682-18-0	95%+	500mg	$232	2022-09-04
Chemenu	CM476038-1g	5-chloro-2-(4-methylpiperazin-1-yl)aniline dihydrochloride	1210682-18-0	95%+	1g	$340	2022-09-04
TRC	C370553-25mg	5-Chloro-2-(4-methylpiperazin-1-yl)aniline Dihydrochloride	1210682-18-0		25mg	$ 50.00	2022-04-01
TRC	C370553-50mg	5-Chloro-2-(4-methylpiperazin-1-yl)aniline Dihydrochloride	1210682-18-0		50mg	$ 70.00	2022-04-01
TRC	C370553-250mg	5-Chloro-2-(4-methylpiperazin-1-yl)aniline Dihydrochloride	1210682-18-0		250mg	$ 250.00	2022-04-01
Enamine	EN300-54033-0.05g	5-chloro-2-(4-methylpiperazin-1-yl)aniline dihydrochloride	1210682-18-0	95%	0.05g	$68.0	2023-02-10
Enamine	EN300-54033-0.1g	5-chloro-2-(4-methylpiperazin-1-yl)aniline dihydrochloride	1210682-18-0	95%	0.1g	$101.0	2023-02-10
Enamine	EN300-54033-0.25g	5-chloro-2-(4-methylpiperazin-1-yl)aniline dihydrochloride	1210682-18-0	95%	0.25g	$145.0	2023-02-10
Enamine	EN300-54033-0.5g	5-chloro-2-(4-methylpiperazin-1-yl)aniline dihydrochloride	1210682-18-0	95%	0.5g	$228.0	2023-02-10

5-chloro-2-(4-methylpiperazin-1-yl)aniline dihydrochloride Related Literature

1. Distinct roles of SNARE-mimicking lipopeptides during initial steps of membrane fusion†

Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
2. Excited state dynamics of symmetric and asymmetric Cr3(dpa)4Cl2 measured using femtosecond transient absorption spectroscopy†

Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
3. Evidence of field induced slow magnetic relaxation in cis-[Co(hfac)2(H2O)2] exhibiting tri-axial anisotropy with a negative axial component†

Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
4. Essential effect of the electrolyte on the mechanical and chemical degradation of LiNi0.8Co0.15Al0.05O2 cathodes upon long-term cycling†‡

Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
5. Fast synthesis of copper nanoclusters through the use of hydrogen peroxide additive and their application for the fluorescence detection of Hg2+ in water samples†

Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248

Related Categories

Additional information on 5-chloro-2-(4-methylpiperazin-1-yl)aniline dihydrochloride

Comprehensive Overview of 5-chloro-2-(4-methylpiperazin-1-yl)aniline dihydrochloride (CAS No. 1210682-18-0)

5-chloro-2-(4-methylpiperazin-1-yl)aniline dihydrochloride (CAS No. 1210682-18-0) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its dihydrochloride salt form, is widely utilized in the development of novel therapeutic agents. Its unique structural features, including the 4-methylpiperazine moiety and chloroaniline backbone, make it a valuable intermediate in medicinal chemistry.

In recent years, the demand for 5-chloro-2-(4-methylpiperazin-1-yl)aniline dihydrochloride has surged due to its potential applications in drug discovery. Researchers are particularly interested in its role as a building block for kinase inhibitors and other targeted therapies. The compound’s CAS No. 1210682-18-0 is frequently searched in academic and industrial databases, reflecting its importance in modern pharmacology. Its solubility and stability in aqueous solutions further enhance its utility in high-throughput screening assays.

One of the most discussed topics in the context of 5-chloro-2-(4-methylpiperazin-1-yl)aniline dihydrochloride is its relevance to cancer research. With the growing focus on personalized medicine, this compound has been explored for its potential to modulate signaling pathways involved in cell proliferation. The 4-methylpiperazin-1-yl group is often highlighted in studies due to its ability to improve the pharmacokinetic properties of drug candidates. This aligns with the broader trend of optimizing small molecule inhibitors for enhanced efficacy and reduced side effects.

Another area of interest is the compound’s application in central nervous system (CNS) drug development. The aniline derivative structure is known to interact with neurotransmitter receptors, making it a candidate for treating neurological disorders. Searches for 1210682-18-0 often correlate with queries about blood-brain barrier permeability and neuroprotective agents, underscoring its multidisciplinary appeal.

From a synthetic chemistry perspective, 5-chloro-2-(4-methylpiperazin-1-yl)aniline dihydrochloride is notable for its straightforward purification and scalability. Laboratories frequently seek protocols for its synthesis, emphasizing the need for high-purity intermediates in drug manufacturing. The compound’s dihydrochloride form ensures better handling and storage stability, which is critical for industrial applications.

Environmental and regulatory considerations also play a role in the discourse around CAS No. 1210682-18-0. As the pharmaceutical industry moves toward greener chemistry, researchers are evaluating sustainable methods to produce this compound. Keywords like green synthesis and eco-friendly reagents are increasingly associated with its development, reflecting broader societal concerns about sustainable science.

In summary, 5-chloro-2-(4-methylpiperazin-1-yl)aniline dihydrochloride (CAS No. 1210682-18-0) is a versatile and highly sought-after compound in drug discovery. Its applications span oncology, neurology, and beyond, driven by its unique chemical properties. As research continues to evolve, this compound is likely to remain a focal point for innovations in small molecule therapeutics and precision medicine.